Cas no 66472-41-1 (1-(2-bromo-1-fluoroethyl)-4-methylbenzene)

• Product Name: 1-(2-bromo-1-fluoroethyl)-4-methylbenzene
• CAS No: 66472-41-1
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• MDL: MFCD24458957
• CID: 396274
• PubChem ID: 11160255
• Update Time: 2025-11-02

1-(2-bromo-1-fluoroethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-1-fluoroethyl)-4-methyl-
• 1-(2-bromo-1-fluoroethyl)-4-methylbenzene
• AKOS026713975
• DTXSID50457262
• F1967-2961
• starbld0039829
• SCHEMBL6425528
• 66472-41-1

• MDL： MFCD24458957
• Inchi： 1S/C9H10BrF/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9H,6H2,1H3
• InChI Key： YOUGGWCFPDNJNQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 215.995
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-bromo-1-fluoroethyl)-4-methylbenzene

Comprehensive Guide to 1-(2-bromo-1-fluoroethyl)-4-methylbenzene (CAS No. 66472-41-1): Properties, Applications, and Market Insights

1-(2-bromo-1-fluoroethyl)-4-methylbenzene (CAS No. 66472-41-1) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This organofluorine compound combines a benzene ring substituted with a methyl group and a 2-bromo-1-fluoroethyl side chain, making it a versatile intermediate in synthetic chemistry. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, particularly in cross-coupling reactions and nucleophilic substitutions, which are crucial for pharmaceutical and material science applications.

The growing interest in fluorinated organic compounds has positioned 1-(2-bromo-1-fluoroethyl)-4-methylbenzene as a key building block in drug discovery. Researchers are increasingly exploring its potential in developing bioactive molecules, especially in the context of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies highlight its utility in synthesizing fluorinated analogs of existing drugs, which often exhibit improved metabolic stability and bioavailability. This aligns with the current trend of fluorine incorporation in medicinal chemistry to optimize drug performance.

From a material science perspective, CAS 66472-41-1 serves as a precursor for advanced polymeric materials and liquid crystals. Its unique halogenated structure contributes to the thermal stability and electronic properties of resulting materials, making it valuable for OLED technology and organic semiconductors. Industry reports indicate rising demand for such intermediates in the electronics sector, driven by the expansion of flexible displays and wearable devices.

The synthesis of 1-(2-bromo-1-fluoroethyl)-4-methylbenzene typically involves electrophilic aromatic substitution followed by halogenation reactions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward sustainable practices. Analytical characterization of this compound relies on techniques like NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research and industrial use.

Market analysis reveals steady growth in the fluorochemicals sector, with CAS 66472-41-1 benefiting from increased R&D investment in fluorine-containing pharmaceuticals. Regulatory frameworks for halogenated compounds continue to evolve, emphasizing proper handling protocols while maintaining accessibility for legitimate research purposes. Storage recommendations for this compound typically specify anhydrous conditions and light-sensitive packaging to preserve its chemical integrity.

Emerging applications of 1-(2-bromo-1-fluoroethyl)-4-methylbenzene include its use in PET radiotracer development for medical imaging and as a modifier in specialty coatings. The compound's structure-activity relationships are being actively investigated through computational chemistry methods, including DFT calculations and molecular docking studies. These investigations align with current scientific priorities in rational drug design and materials informatics.

For researchers sourcing 66472-41-1, quality parameters such as ≥98% purity and low heavy metal content are critical specifications. The compound's commercial availability through specialty chemical suppliers has expanded in recent years, with pricing influenced by bromine market fluctuations and fluorination process costs. Proper documentation including SDS and analytical certificates should always accompany purchases for compliance and safety purposes.

Future prospects for 1-(2-bromo-1-fluoroethyl)-4-methylbenzene appear promising, particularly in targeted drug delivery systems and smart materials. The compound's dual halogen functionality offers unique opportunities for click chemistry applications and post-synthetic modifications. As the chemical industry continues to prioritize functionalized aromatics with precise substitution patterns, this compound's importance in both academic and industrial settings is likely to grow significantly in the coming decade.